3-cyclobutylideneazetidine hydrochloride
Description
Synthesis Analysis
Azetidines, the class of compounds to which 3-cyclobutylideneazetidine hydrochloride belongs, can be synthesized through various methods. One of the most efficient ways to synthesize functionalized azetidines is the [2 + 2] photocycloaddition reaction between an imine and an alkene component, known as the aza Paternò–Büchi reaction . Azetidines can also be prepared by reduction of azetidinones (β-lactams) with lithium aluminium hydride .Molecular Structure Analysis
The molecular structure of 3-cyclobutylideneazetidine hydrochloride can be analyzed using various techniques such as Density Functional Theory, Natural Bond Orbital (NBO) analysis, and FT-IR and FT-Raman spectra . These techniques can provide a detailed molecular picture of the compound and its interactions .Chemical Reactions Analysis
The reactivity of azetidines is driven by a considerable ring strain, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions . Recent advances in the chemistry and reactivity of azetidines have been reported, including the invention of new [2+2] cycloaddition reactions for azetidine synthesis, applications of metalated azetidines, practical C(sp3)–H functionalization, facile opening with carbon nucleophiles, and application of azetidines in polymer synthesis .Future Directions
Azetidines represent one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry . Future directions in the field of azetidine research could include further advances in the synthesis and reactivity of azetidines, with a focus on the most recent advances, trends, and future directions . The review is organized by the methods of synthesis of azetidines and the reaction type used for functionalization of azetidines .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclobutylideneazetidine hydrochloride involves the reaction of cyclobutanone with ethylamine followed by cyclization to form 3-cyclobutylideneazetidine. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cyclobutanone", "Ethylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with ethylamine in the presence of a base such as sodium hydroxide to form the intermediate imine.", "Step 2: The imine intermediate undergoes cyclization to form 3-cyclobutylideneazetidine.", "Step 3: The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt, which can be isolated by filtration or crystallization." ] } | |
CAS RN |
2098100-25-3 |
Product Name |
3-cyclobutylideneazetidine hydrochloride |
Molecular Formula |
C7H12ClN |
Molecular Weight |
145.6 |
Purity |
95 |
Origin of Product |
United States |
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